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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B3432268

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Triflumizole's Maximum Residue Limits
(MRLs) and performance with alternative fungicides in various fruit crops. The information is
intended to support research, scientific analysis, and drug development by offering a
consolidated view of publicly available experimental data.

Triflumizole is a broad-spectrum imidazole fungicide that acts as a demethylation inhibitor
(DMI), disrupting ergosterol biosynthesis in fungi, a critical component of their cell membranes.
[1][2][3] This mode of action provides both protective and curative control against a variety of
fungal diseases in fruits and vegetables, including powdery mildew and scab.[3][4]

Comparative Analysis of Maximum Residue Limits
(MRLSs)

The following tables summarize the established MRLs for Triflumizole and three common
alternative fungicides—Azoxystrobin, Boscalid, and Pyraclostrobin—in various fruit crops. It is
important to note that direct comparative studies under identical conditions are limited.
Therefore, the data presented is a compilation from various sources and jurisdictions.

Table 1. Maximum Residue Limits (MRLSs) for Triflumizole and Alternative Fungicides in Pome
Fruits (mg/kg)
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Fungicide Apple Pear
Triflumizole 0.5 (Canada)[5] 2.0 (Codex)
Azoxystrobin 0.5 (Codex) 0.5 (Codex)
Boscalid 2 (JMPR)

Pyraclostrobin 0.5 (Codex) 0.5 (Codex)

Table 2: Maximum Residue Limits (MRLS) for Triflumizole and Alternative Fungicides in Stone

Fruits (mg/kg)
Fungicide Cherries Peaches Plums
Triflumizole 4 (Codex)[6]
Azoxystrobin 2 (Codex) 2 (Codex) 0.7 (Codex)
Boscalid
Pyraclostrobin 2 (Codex) 2 (Codex) 0.5 (Codex)

Table 3: Maximum Residue Limits (MRLS) for Triflumizole and Alternative Fungicides in
Berries (mg/kg)

Fungicide Grapes Strawberries
Triflumizole 3 (Codex)[6] 2 (USA)[6]
Azoxystrobin 2 (Codex) 5 (Codex)
Boscalid 5 (Codex) 5 (EV)
Pyraclostrobin 2 (Codex) 1.5 (EV)

Table 4: Maximum Residue Limits (MRLS) for Triflumizole and Alternative Fungicides in Citrus
Fruits (mg/kg)
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Fungicide Citrus Fruits
Triflumizole 0.01* (EV)[7][8]
Azoxystrobin 15 (Codex)
Boscalid

Pyraclostrobin

*Default MRL in the EU due to expired approval.[7][8]

Performance and Efficacy Insights

Direct, side-by-side comparisons of the efficacy of Triflumizole with Azoxystrobin, Boscalid,
and Pyraclostrobin in the same field trials are not extensively available in the reviewed
literature. However, individual studies provide insights into their effectiveness against specific
pathogens.

Triflumizole: Demonstrates good to very good efficacy against powdery mildew in grapes
and apples.[9][10]

o Azoxystrobin: Shows high effectiveness against a broad spectrum of fungal diseases in
various fruits.

» Boscalid: Provides good to excellent control of Botrytis bunch rot and powdery mildew in
grapes.[10]

o Pyraclostrobin: In combination with boscalid (Pristine), it offers good preventative and post-
infection activity against bunch rot in grapes.

Experimental Protocols for MRL Validation

The validation of analytical methods for determining pesticide residues is crucial for ensuring
data accuracy and reliability. A widely accepted and validated method for multi-residue analysis
in fruits is the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[11][12]
[13][14]
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General QUEChERS Protocol for Fruit Samples

o Sample Homogenization: A representative sample of the fruit commodity is homogenized to
ensure uniformity. For dry fruits, a wetting step is included.[11]

Extraction: A subsample of the homogenate (typically 10-15 g) is weighed into a centrifuge
tube. Acetonitrile is added as the extraction solvent, and the tube is shaken vigorously.[13]
[14]

Salting-Out/Partitioning: Magnesium sulfate and sodium chloride (or other salts depending
on the specific QUEChERS variation) are added to induce phase separation between the
aqueous and organic layers. The tube is shaken and then centrifuged.[13][14]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the upper acetonitrile layer
is transferred to a clean centrifuge tube containing a mixture of sorbents, such as primary
secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar
interferences. The tube is vortexed and centrifuged.[13][14]

Analysis: The final cleaned extract is analyzed using chromatographic techniques such as
Gas Chromatography-Mass Spectrometry (GC-MS/MS) or Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) for the identification and quantification of the pesticide
residues.[14][15][16]

Method Validation Parameters

The validation of the analytical method should include the following parameters to ensure its
fitness for purpose:[17][18][19][20]

o Specificity/Selectivity: The ability of the method to differentiate and quantify the target analyte
from other components in the sample matrix.

 Linearity: The establishment of a linear relationship between the concentration of the analyte
and the instrumental response over a defined range.

e Accuracy: The closeness of the measured value to the true value, typically assessed through
recovery studies by analyzing spiked samples at known concentrations.
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» Precision: The degree of agreement among individual test results when the procedure is
applied repeatedly to multiple samplings from a homogeneous sample. This is usually
expressed as the relative standard deviation (RSD).

» Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably
detected by the analytical instrument.

 Limit of Quantification (LOQ): The lowest concentration of an analyte that can be
guantitatively determined with acceptable precision and accuracy.

» Ruggedness: The ability of the method to remain unaffected by small, deliberate variations in
method parameters.

o Measurement Uncertainty: An estimation of the range within which the true value of the
measurement is believed to lie.

Visualizing Mechanisms and Workflows
Fungal Ergosterol Biosynthesis Pathway and the Action
of Triflumizole

Triflumizole, as a demethylation inhibitor (DMI), specifically targets the C14-demethylase
enzyme (encoded by the ERG11 gene) in the ergosterol biosynthesis pathway of fungi.[1][2]
This inhibition disrupts the production of ergosterol, a vital component for maintaining the
integrity and function of the fungal cell membrane.[21][22][23]
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Ergosterol Biosynthesis Pathway

Click to download full resolution via product page

Caption: Inhibition of Ergosterol Biosynthesis by Triflumizole.

Experimental Workflow for MRL Validation

The following diagram illustrates a typical workflow for the validation of a pesticide's Maximum
Residue Limit in a fruit crop, from sample preparation to data analysis.
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Caption: MRL Validation Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. resistance.nzpps.org [resistance.nzpps.org]

. Crop Protection Network [cropprotectionnetwork.org]

. fao.org [fao.org]

. Triflumizole (Ref: NF 114 ) [sitem.herts.ac.uk]

. canada.ca [canada.ca]

. Pesticide Detail | CODEXALIMENTARIUS FAO-WHO [fao.org]

. Maximum residue levels for triflumizole - AGRINFO Platform [agrinfo.eu]

. agrinfo.eu [agrinfo.eu]

°
(o] (0] ~ (o)) ()] EEN w N =

. plantpathology.mgcafe.uky.edu [plantpathology.mgcafe.uky.edu]
¢ 10. plantpathology.mgcafe.uky.edu [plantpathology.mgcafe.uky.edu]
e 11. chromatographyonline.com [chromatographyonline.com]

e 12. researchgate.net [researchgate.net]

e 13. m.youtube.com [m.youtube.com]

e 14. Analysis of Pesticide Residue in Fruit Using the QUEChERS Method Coupled With LC-
MS/MS Detection — Current Agriculture Research Journal [agriculturejournal.org]

o 15. researchgate.net [researchgate.net]

» 16. Dissipation behavior, residue distribution, and risk assessment of triflumizole and FM-6-1
in greenhouse strawberries and soil - PubMed [pubmed.ncbi.nim.nih.gov]

e 17. swaenviro.com [swaenviro.com]
o 18. researchgate.net [researchgate.net]
e 19. fao.org [fao.org]

e 20. scielo.br [scielo.br]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3432268?utm_src=pdf-custom-synthesis
https://resistance.nzpps.org/index.php?p=fungicides/dmi
https://cropprotectionnetwork.org/web-books/fungicide-use-in-field-crops?section=21-frac-codes-1-21
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2013/Triflumizole.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/665.htm
https://www.canada.ca/content/dam/hc-sc/migration/hc-sc/cps-spc/alt_formats/pdf/pest/part/protect-proteger/food-nourriture/mrl-lmr-eng.pdf
https://www.fao.org/fao-who-codexalimentarius/codex-texts/dbs/pestres/pesticide-detail/en/?p_id=270
https://agrinfo.eu/book-of-reports/maximum-residue-levels-for-triflumizole/
https://agrinfo.eu/book-of-reports/maximum-residue-levels-for-triflumizole/pdf/
https://plantpathology.mgcafe.uky.edu/files/ppfs-fr-t-15.pdf
https://plantpathology.mgcafe.uky.edu/files/ppfs-fr-s-18.pdf
https://www.chromatographyonline.com/view/quechers-new-technique-multiresidue-analysis-pesticides-foods-and-agricultural-samples-0
https://www.researchgate.net/profile/Himanshu-Mali-3/post/How_to_analyze_the_presence_of_pesticide_residue_say_chlorpyrifos_in_soil_sample_using_GC-MS_or_HPLC_analysis/attachment/62dff22adf58b43f606033d0/AS%3A1182090267754506%401658843690492/download/QuEChERS+procedure+for+soil+sample+analysis.pdf
https://m.youtube.com/watch?v=KqGdhEJukYQ
https://www.agriculturejournal.org/volume12number2/analysis-of-pesticide-residue-in-fruit-using-the-quechers-method-coupled-with-lc-ms-ms-detection/
https://www.agriculturejournal.org/volume12number2/analysis-of-pesticide-residue-in-fruit-using-the-quechers-method-coupled-with-lc-ms-ms-detection/
https://www.researchgate.net/publication/339334617_Dissipation_behavior_residue_distribution_and_risk_assessment_of_triflumizole_and_FM-6-1_in_greenhouse_strawberries_and_soil
https://pubmed.ncbi.nlm.nih.gov/32067175/
https://pubmed.ncbi.nlm.nih.gov/32067175/
https://swaenviro.com/method-validation-for-pesticide-residue-in-a-gas-chromatography/
https://www.researchgate.net/figure/Validation-parameters-for-pesticide-residue-determinations-linearity-range-calibration_tbl3_359552173
https://www.fao.org/fao-who-codexalimentarius/sh-proxy/jp/?lnk=1&url=https%253A%252F%252Fworkspace.fao.org%252Fsites%252Fcodex%252FStandards%252FCXG%2B90-2017%252FCXG_090e.pdf
https://www.scielo.br/j/jbchs/a/768ZPZvTJhFtNNRTnvJyNJN/?format=html&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

» 21. Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic
Development [mdpi.com]

e 22.researchgate.net [researchgate.net]
o 23. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Triflumizole MRL Validation in Fruit Crops: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432268#validation-of-triflumizole-s-mrls-in-different-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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